Cas no 179600-42-1 (Benzamide,N-1-propen-1-ylidene-)

• Product Name: Benzamide,N-1-propen-1-ylidene-
• CAS No: 179600-42-1
• Molecular Formula: C₁₀H₉NO
• Molecular Weight: 159.18456
• CID: 113217
• PubChem ID: 45084533

Benzamide,N-1-propen-1-ylidene- Properties

Names and Identifiers

• Benzamide,N-1-propen-1-ylidene-
• N-prop-1-enylidenebenzamide
• Benzamide, N-1-propenylidene- (9CI)
• SCHEMBL3889458
• 179600-42-1
• N-(Prop-1-en-1-ylidene)benzamide
• DTXSID60665614

• InChIKey： KJFBEDHOWYVRBU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-2-8-11-10(12)9-6-4-3-5-7-9/h2-7H,1H3
• SMILES： C(=NC(=O)C1C=CC=CC=1)=CC

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43